Cas no 1396790-52-5 (4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide
• CAS No: 1396790-52-5
• MF: C₁₆H₁₈FNO₃S
• MW: 323.382426738739
• CID: 6055320
• PubChem ID: 71782271
• Update Time: 2025-06-08

4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide
• 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzenesulfonamide
• F5857-7005
• AKOS024524735
• 1396790-52-5

• Inchi： 1S/C16H18FNO3S/c1-12-11-14(7-8-15(12)17)22(20,21)18-10-9-16(19)13-5-3-2-4-6-13/h2-8,11,16,18-19H,9-10H2,1H3
• InChI Key： VLINQYQPSLCHEQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(O)C2=CC=CC=C2)(=O)=O)=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 323.09914277g/mol
• Monoisotopic Mass: 323.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide (CAS No. 1396790-52-5)

The compound 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide (CAS No. 1396790-52-5) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substituent and a hydroxy-phenylpropyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

One of the key reasons for the growing attention toward 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide is its potential as a modulator of biological pathways. The presence of the sulfonamide group is known to enhance binding affinity to proteins, while the fluoro atom can improve metabolic stability. These properties align with current trends in medicinal chemistry, where researchers prioritize compounds with optimized pharmacokinetic profiles. Questions like "How does fluorination impact drug metabolism?" or "What are the latest advances in sulfonamide-based therapeutics?" are frequently searched, reflecting the compound's relevance in modern science.

From a synthetic chemistry perspective, the preparation of CAS No. 1396790-52-5 involves multi-step organic reactions, including sulfonylation and fluorination. The hydroxy-phenylpropyl side chain introduces chirality, which may be critical for its biological activity. This aspect ties into broader discussions about "chiral sulfonamides in drug design" and "stereoselective synthesis techniques," both of which are hot topics in academic and industrial research. Analytical methods such as HPLC and NMR are essential for characterizing this compound, ensuring purity and structural integrity.

In addition to its pharmaceutical potential, 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide has been studied for its physicochemical properties. Its solubility, stability under various pH conditions, and partition coefficient (logP) are critical parameters for formulation scientists. Searches like "How to improve solubility of sulfonamide derivatives?" or "What excipients are compatible with fluorinated compounds?" highlight practical challenges addressed by researchers working with this molecule.

The safety and regulatory status of CAS No. 1396790-52-5 are also of interest to the scientific community. While not classified as hazardous, thorough toxicological evaluations are necessary before clinical applications. This aligns with the increasing demand for "green chemistry approaches in drug synthesis" and "sustainable pharmaceutical manufacturing," which are frequently searched topics in the context of environmental responsibility.

Looking ahead, 4-fluoro-N-(3-hydroxy-3-phenylpropyl)-3-methylbenzene-1-sulfonamide represents a promising scaffold for further optimization. Its combination of a fluorinated aromatic ring and a polar hydroxy group offers a balance between lipophilicity and water solubility, a recurring theme in discussions about "drug-likeness" and "molecular property prediction." As computational tools like AI-assisted drug design gain traction, compounds such as this are likely to benefit from in silico screening and modeling.

In summary, CAS No. 1396790-52-5 exemplifies the innovation driving modern medicinal chemistry. Its structural features and potential applications resonate with current research trends, making it a compound worth watching in the coming years. Whether you're investigating "new sulfonamide derivatives" or exploring "fluorine in bioactive molecules," this compound offers a compelling case study in the intersection of chemistry and biology.